5-Iodo-1-(3,3,3-trifluoropropyl)pyrazole-4-sulfonamide

• IUPAC Name: 5-iodo-1-(3,3,3-trifluoropropyl)pyrazole-4-sulfonamide
• InChI: InChI=1S/C6H7F3IN3O2S/c7-6(8,9)1-2-13-5(10)4(3-12-13)16(11,14)15/h3H,1-2H2,(H2,11,14,15)
• InChI Key: RBNUKCYTIHXBTJ-UHFFFAOYSA-N
• Canonical SMILES: C1=NN(C(=C1S(=O)(=O)N)I)CCC(F)(F)F
• Molecular Formula: C6H7F3IN3O2S
• Molecular Weight: 369.11 g/mol

Description

Synthesis Analysis

The synthesis of pyrazole compounds, such as 5-Iodo-1-(3,3,3-trifluoropropyl)pyrazole-4-sulfonamide, often involves the use of N-isocyanoiminotriphenylphosphorane as a “CNN” building block in a silver-mediated [3 + 2] cycloaddition with terminal alkynes. Other methods include one-pot condensations of ketones, aldehydes, and hydrazine monohydrochloride, which form pyrazoline intermediates under mild conditions. In situ oxidation employing bromine then affords a wide variety of pyrazoles.

Molecular Structure Analysis

The molecular structure of 5-Iodo-1-(3,3,3-trifluoropropyl)pyrazole-4-sulfonamide consists of a pyrazole ring, which is a five-member aromatic ring with two nitrogen atoms and three carbon atoms. The compound also contains iodine, fluorine, and sulfur atoms, which contribute to its unique properties.

Physical And Chemical Properties Analysis

The physical and chemical properties of 5-Iodo-1-(3,3,3-trifluoropropyl)pyrazole-4-sulfonamide include a molecular weight of 369.1. The compound’s boiling point and storage conditions are not specified in the search results.